Cas no 91874-85-0 ((2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone)

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone structure

91874-85-0 structure

Product Name:(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone

CAS No:91874-85-0

MF:C₁₂H₁₂N₂O

MW:200.236482620239

MDL:MFCD21332884

CID:827155

Update Time:2024-10-26

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Chemical and Physical Properties

Names and Identifiers

- (2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone
- (2,3-dimethylphenyl)-(1H-imidazol-5-yl)methanone
- 4(5)-(2,3-Dimethylbenzoyl)imidazole
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl- chemistry
- Medetomidine Impurity 6
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl-
- 4-(2',3'-Dimethylbenzoyl)imidazole
- AK128046
- (2,3-Dimethylphenyl)(1H-imidazol-5-yl)methanone
- BCP30915
- LS41168
- AX8249837
- AM20080951
- ST24033711
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-5-yl-
- (2,3-dimethylphenyl)-(1H-imidazo
- (2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone (ACI)
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl- (9CI)
- (2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone
- MDL： MFCD21332884
- Inchi： 1S/C12H12N2O/c1-8-4-3-5-10(9(8)2)12(15)11-6-13-7-14-11/h3-7H,1-2H3,(H,13,14)
- InChI Key： RXMJMOMMINVJMY-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=C(C)C=CC=1)C1NC=NC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Topological Polar Surface Area: 45.8

Experimental Properties

Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 412.7±33.0°C at 760 mmHg
Solubility: Very slightly soluble (0.24 g/l) (25 º C),

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069005162-5g	(2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	97%	5g	$882.00	2023-08-31
Alichem	A069005162-10g	(2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	97%	10g	$1450.00	2023-08-31
Alichem	A069005162-25g	(2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	97%	25g	$2961.00	2023-08-31
Chemenu	CM130230-100mg	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	100mg	$93	2021-08-05
Chemenu	CM130230-250mg	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	250mg	$168	2021-08-05
Chemenu	CM130230-1g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	1g	$454	2021-08-05
Chemenu	CM130230-5g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	5g	$1169	2021-08-05
Chemenu	CM130230-10g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	10g	$2355	2021-08-05
Chemenu	CM130230-25g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	25g	$4581	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D843139-1g	(2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	98%	1g	1,950.00	2021-05-17

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Production Method

Production Method 1

138867-04-6

91874-85-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

: Expedient synthesis of 4(5)-[1-(2,3-dimethylphenyl)-1H-imidazole, the α2-adrenergic agonist medetomidine

Kudzma, Linas V.; Turnbull, Stanhope P. Jr., Synthesis, 1991, (11), 1021-22

Production Method 2

78892-33-8

91874-85-0

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 12 h, rt

Reference

: Method for preparing dexmedetomidine hydrochloride

, China, , ,

Production Method 3

26832-08-6

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; rt; 75 °C; 2 h, 75 °C
1.2 Solvents: Toluene ; 1 h, 65 °C; 2 h, 65 °C; 65 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, rt

Reference

: Method for synthesis of detomidine hydrochloride as sedative and analgesic in veterinary medicine

, China, , ,

Production Method 4

138867-04-6

91874-85-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, reflux; cooled
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified

Reference

: Synthesis method of Dexmedetomidine hydrochloride as selective α2-adrenergic receptor antagonist

, China, , ,

Production Method 5

57090-88-7

134640-85-0

91874-85-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 30 °C; 1 h, 30 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

: Process for preparation of Medetomidine

, China, , ,

Production Method 6

57090-88-7

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; 1 h, 60 - 65 °C; 65 °C → 30 °C
1.2 Solvents: Tetrahydrofuran ; < 0 °C; 2 h, < 0 °C
1.3 Reagents: Sulfuric acid Solvents: Water ; 3 h, < 30 °C

Reference

: Optimized process preparation of dexmedetomidine and pharmaceutically acceptable salts/solvates featuring asym. hydrogenation

, World Intellectual Property Organization, , ,

Production Method 7

26832-08-6

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux; 30 min, reflux
1.2 Solvents: Pyridine ; rt → 70 °C; 70 °C; 2 h, 70 °C; 70 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; < 5 °C

Reference

: Method for preparing detomidine and its intermediate via Grignard reaction and reduction

, China, , ,

Production Method 8

91874-85-0

Reaction Conditions

Reference

: 4-Benzyl- and 4-benzoyl-substituted imidazole derivatives and their use as medicaments

, United States, , ,

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Raw materials

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Preparation Products

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone (91874-85-0)

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:91874-85-0)(1H-imidazol-4-yl)methanone

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

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Amadis Chemical Company Limited

Gold Member

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(CAS:91874-85-0)(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone

Order Number:A860206

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:22

Price ($):320.0/949.0

Email:sales@amadischem.com

Product Official Link

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Related Literature

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91874-85-0 ((2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone) Related Products

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(CAS:91874-85-0)(1H-imidazol-4-yl)methanone

Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:91874-85-0)(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone

Purity:99%/99%

Quantity:1g/5g

Price ($):320.0/949.0